Cas no 2121892-67-7 (2-Propynoic acid, 3-cyclobutyl-, ethyl ester)

• Product Name: 2-Propynoic acid, 3-cyclobutyl-, ethyl ester
• CAS No: 2121892-67-7
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 5297385
• Update Time: 2025-05-19

2-Propynoic acid, 3-cyclobutyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-cyclobutyl-, ethyl ester

• Inchi： 1S/C9H12O2/c1-2-11-9(10)7-6-8-4-3-5-8/h8H,2-5H2,1H3
• InChI Key： JSZHGQFEHLWEEU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CC1CCC1

Additional information on 2-Propynoic acid, 3-cyclobutyl-, ethyl ester

Compound CAS No. 2121892-67-7: 2-Propynoic Acid, 3-Cyclobutyl-, Ethyl Ester

2-Propynoic acid, 3-cyclobutyl-, ethyl ester, also known by its CAS number 2121892-67-7, is a versatile organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclobutyl group attached to the propargylic acid moiety, which imparts it with distinct chemical properties. The ethyl ester functional group further enhances its reactivity and solubility, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 2-propynoic acid, 3-cyclobutyl-, ethyl ester in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing polycarbodiimides, which are widely used in aerospace and automotive industries due to their exceptional thermal stability and mechanical properties. The compound's ability to undergo controlled polymerization under specific conditions has been a focal point of recent investigations.

In the pharmaceutical industry, the compound has shown promise as an intermediate in drug discovery. Its unique structure allows for the creation of bioactive molecules with potential applications in treating various diseases. For instance, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for novel therapeutic agents.

The synthesis of 2-propynoic acid, 3-cyclobutyl-, ethyl ester involves a multi-step process that typically begins with the preparation of the cyclobutane ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall carbon footprint of production processes. These methods include the use of transition metal catalysts to facilitate cycloaddition reactions, which are critical in forming the cyclobutyl group.

In terms of physical properties, this compound exhibits a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be enhanced through specific formulation techniques.

The application of CAS No. 2121892-67-7 extends beyond traditional chemical synthesis. It has found niche uses in specialty polymers and coatings where its ability to form cross-linked networks provides enhanced durability and resistance to environmental factors. Recent research has also explored its potential in bio-based materials, aligning with the growing demand for sustainable alternatives in industry.

In conclusion, 2-propynoic acid, 3-cyclobutyl-, ethyl ester (CAS No. 2121892-67-7) is a multifaceted compound with significant potential across diverse sectors. Its unique chemical structure and versatile reactivity make it an invaluable tool in modern organic chemistry. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.